1-(benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine
Overview
Description
1-(Benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a piperazine derivative, which means it contains a six-membered heterocyclic ring with two nitrogen atoms. The following paper will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-(benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine.
Scientific Research Applications
1-(Benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been studied for its potential applications in a variety of scientific research fields. One of the most promising applications is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and neurological disorders. The compound has also been studied for its potential as a fluorescent probe for imaging applications in biological systems.
Mechanism of Action
The mechanism of action of 1-(benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is not fully understood, but it is believed to act as an inhibitor of certain enzymes or proteins involved in disease processes. In cancer research, the compound has been shown to inhibit the growth of cancer cells by inducing apoptosis or programmed cell death. In neurological research, the compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine are still being studied, but initial research suggests that the compound has a range of effects on various biological systems. In cancer research, the compound has been shown to reduce the expression of certain oncogenes and increase the expression of tumor suppressor genes. In neurological research, the compound has been shown to reduce the levels of reactive oxygen species and pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine in lab experiments is its potential as a drug candidate for the treatment of various diseases. Another advantage is its potential as a fluorescent probe for imaging applications in biological systems. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-(benzylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Another direction is to explore its potential as a fluorescent probe for imaging applications in biological systems. Additionally, research could focus on further elucidating the compound's mechanism of action and its effects on various biological systems.
properties
IUPAC Name |
1-benzylsulfonyl-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3N3O4S/c19-18(20,21)15-6-7-16(17(12-15)24(25)26)22-8-10-23(11-9-22)29(27,28)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCLFLUYXNOODFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])S(=O)(=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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